Cas no 82597-80-6 ((2S)-N-methyl-2-(methylamino)propanamide)

• Product Name: (2S)-N-methyl-2-(methylamino)propanamide
• CAS No: 82597-80-6
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• CID: 1806389
• PubChem ID: 25751028
• Update Time: 2025-04-21

(2S)-N-methyl-2-(methylamino)propanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide, N-methyl-2-(methylamino)-, (2S)-
• (2S)-N-methyl-2-(methylamino)propanamide
• 82597-80-6
• N,N~2~-Dimethyl-L-alaninamide
• methyl-(s)-alanine methylamide
• AKOS006359197
• DTXSID50649741
• EN300-1272501
• SCHEMBL8260827

• Inchi： 1S/C5H12N2O/c1-4(6-2)5(8)7-3/h4,6H,1-3H3,(H,7,8)/t4-/m0/s1
• InChI Key： GFQCCPONSFHKMZ-BYPYZUCNSA-N
• SMILES： O=C([C@H](C)NC)NC

Computed Properties

• Exact Mass: 116.094963011g/mol
• Monoisotopic Mass: 116.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 82.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 41.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives